Cas no 50649-24-6 (Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester)

• Product Name: Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester
• CAS No: 50649-24-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 364401
• PubChem ID: 59769013
• Update Time: 2025-04-19

Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 4-ethoxyphenyl ester
• (4-ethoxyphenyl) 4-methoxybenzoate
• 50649-24-6
• SCHEMBL9905856
• 4-Methoxy-benzoic acid 4-ethoxy-phenyl ester
• 4-Ethoxyphenyl 4-methoxybenzoate
• DTXSID80732897

• Inchi： 1S/C16H16O4/c1-3-19-14-8-10-15(11-9-14)20-16(17)12-4-6-13(18-2)7-5-12/h4-11H,3H2,1-2H3
• InChI Key： CNDHOHCPYLBAKS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76